Cas no 1807026-56-7 (3-Bromo-2,5-difluoroiodobenzene)

• Product Name: 3-Bromo-2,5-difluoroiodobenzene
• CAS No: 1807026-56-7
• MF: C₆H₂BrF₂I
• MW: 318.885360240936
• CID: 5211107
• Update Time: 2025-08-05

3-Bromo-2,5-difluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-difluoroiodobenzene
• 1-Bromo-2,5-difluoro-3-iodobenzene

• Inchi： 1S/C6H2BrF2I/c7-4-1-3(8)2-5(10)6(4)9/h1-2H
• InChI Key： WCTWHBKNARSRAR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=CC(I)=C1F

Additional information on 3-Bromo-2,5-difluoroiodobenzene

Introduction to 3-Bromo-2,5-difluoroiodobenzene (CAS No. 1807026-56-7)

3-Bromo-2,5-difluoroiodobenzene, with the chemical formula C₆H₂BrF₂I, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of halogenated aromatic compounds, which are widely recognized for their role in constructing complex molecular architectures. The presence of multiple halogen atoms—specifically bromine and iodine—along with fluorine substituents, makes it a valuable building block for further functionalization. Its unique structural features have garnered significant attention in recent years, particularly in the design of novel therapeutic agents and materials.

The CAS number 1807026-56-7 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. As a key intermediate, 3-Bromo-2,5-difluoroiodobenzene is frequently utilized in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental to the synthesis of biaryl compounds. These reactions are particularly important in medicinal chemistry, where biaryl structures are prevalent in active pharmaceutical ingredients (APIs). The compound's reactivity is further enhanced by the electron-withdrawing nature of the fluorine atoms, which influences its interaction with other reactive species.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad applicability in drug discovery. For instance, studies have demonstrated that 3-Bromo-2,5-difluoroiodobenzene can serve as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to introduce additional functional groups at specific positions on the benzene ring allows for fine-tuning of biological activity. This flexibility has made it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

One notable application of 3-Bromo-2,5-difluoroiodobenzene is in the synthesis of fluorescent probes used in bioimaging. The combination of bromine and iodine substituents enhances its solubility and reactivity, making it an ideal candidate for labeling biomolecules. Researchers have leveraged this compound to develop probes that can track specific biological processes in real-time, providing invaluable insights into disease mechanisms. The incorporation of fluorine atoms also improves photostability, ensuring that the probes remain functional over extended periods.

The pharmaceutical industry has also explored 3-Bromo-2,5-difluoroiodobenzene as a starting material for antiviral and antibacterial agents. Its structural framework allows for the introduction of modifications that can target viral proteases or bacterial enzymes effectively. For example, derivatives of this compound have been investigated for their potential to inhibit HIV protease, a key enzyme in the viral replication cycle. The success of these early studies has spurred further research into optimizing synthetic routes and exploring new applications.

From a synthetic chemistry perspective, 3-Bromo-2,5-difluoroiodobenzene offers unique advantages due to its reactivity profile. The presence of both bromine and iodine atoms provides multiple sites for functionalization, enabling chemists to construct complex molecules with precision. Additionally, the fluorine substituents enhance metabolic stability, which is crucial for drug candidates that require prolonged circulation in the body. These properties make it an indispensable tool in modern synthetic organic chemistry.

Recent advances in flow chemistry have further expanded the utility of 3-Bromo-2,5-difluoroiodobenzene. Flow reactors allow for controlled reaction conditions and scalability, making it possible to produce large quantities of this intermediate efficiently. This approach has been particularly beneficial in industrial settings where reproducibility and safety are paramount. By integrating continuous flow technology with traditional batch processes, researchers can streamline synthetic routes while maintaining high yields.

The environmental impact of halogenated compounds has also been a topic of interest in recent literature. While these compounds offer numerous synthetic advantages, their disposal requires careful consideration due to potential environmental persistence. Efforts are underway to develop greener alternatives and improve waste management protocols for halogenated intermediates like 3-Bromo-2,5-difluoroiodobenzene. These initiatives aim to balance innovation with sustainability, ensuring that future advancements do not compromise ecological integrity.

In conclusion,3-Bromo-2,5-difluoroiodobenzene (CAS No. 1807026-56-7) is a multifaceted compound with significant implications across multiple disciplines. Its role as a synthetic intermediate has been instrumental in advancing drug discovery efforts while also enabling new applications in bioimaging and materials science. As research continues to uncover new possibilities,3-Bromo-2,5-difluoroiodobenzene will undoubtedly remain at the forefront of scientific innovation.